2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide

• IUPAC Name: 2-[2-(4-tert-butylbenzoyl)hydrazinyl]-N-(2-methoxyethyl)-2-oxoacetamide
• InChI: InChI=1S/C16H23N3O4/c1-16(2,3)12-7-5-11(6-8-12)13(20)18-19-15(22)14(21)17-9-10-23-4/h5-8H,9-10H2,1-4H3,(H,17,21)(H,18,20)(H,19,22)
• InChI Key: DTVGXEPDPOYXEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)C(=O)NCCOC
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide involves the inhibition of protein kinase CK2. This enzyme is involved in the phosphorylation of various proteins, leading to their activation or deactivation. By inhibiting CK2, this compound can disrupt cellular processes that rely on CK2 activity, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide can induce apoptosis in cancer cells, leading to their death. Additionally, this compound has also been shown to inhibit the growth and migration of cancer cells in vitro. In neurodegenerative disease models, this compound has been shown to reduce oxidative stress and inflammation, leading to potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide in lab experiments is its selectivity for protein kinase CK2, which allows for targeted inhibition of this enzyme. Additionally, this compound has shown promising results in various disease models, making it a potential candidate for further research. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research related to 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide. One direction is to further investigate the potential therapeutic effects of this compound in cancer and neurodegenerative disease models. Additionally, researchers can explore the use of this compound in combination with other therapies to enhance its efficacy. Finally, further studies can be conducted to optimize the synthesis method of this compound to improve its yield and solubility.

Scientific Research Applications

2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2-methoxyethyl)-2-oxoacetamide has been used in various scientific research studies due to its potential as a selective inhibitor of protein kinase CK2. This enzyme plays a crucial role in various cellular processes, including cell proliferation and differentiation, making it a promising target for cancer therapy. Additionally, this compound has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.